Cas no 249728-94-7 (Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-)

• Product Name: Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• CAS No: 249728-94-7
• MF: C₂₄H₄₉NO₄
• MW: 415.650168180466
• CID: 1419944
• PubChem ID: 10251295
• Update Time: 2025-07-17

Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Chemical and Physical Properties

Names and Identifiers

• Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• N-HEXANOYL-PHYTOSPHINGOSINE
• N-hexanoyl-4-hydroxysphinganine
• N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)hexanamide
• N-hexanoylphytosphingosine
• 2FD4Y5XL2L
• Caprooyl phytosphingosine
• N-((1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl)hexanamide
• Hexanamide, N-((1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl)-
• N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-hexanamide
• N-hexanoyl-(4R)-hydroxysphinganine
• N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]hexanamide
• C6 Phytoceramide (t18:0/6:0)
• CHEBI:88095
• UNII-2FD4Y5XL2L
• Cer(t18:0/6:0)
• SCHEMBL22910824
• Q27160047
• Caprooyl phytosphingosine [INCI]
• 249728-94-7

• Inchi： 1S/C24H49NO4/c1-3-5-7-8-9-10-11-12-13-14-15-17-18-22(27)24(29)21(20-26)25-23(28)19-16-6-4-2/h21-22,24,26-27,29H,3-20H2,1-2H3,(H,25,28)/t21-,22+,24-/m0/s1
• InChI Key： DAAZGMWCIAIMCL-ZDXQCDESSA-N
• SMILES： O[C@@H]([C@H]([C@H](CO)NC(CCCCC)=O)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 415.36615904g/mol
• Monoisotopic Mass: 415.36615904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides

Additional information on Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-

Comprehensive Overview of Hexanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- (CAS No. 249728-94-7)

The compound Hexanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- (CAS No. 249728-94-7) is a specialized organic molecule with a unique structure that combines a hexanamide backbone with a complex polyhydroxyalkyl side chain. This configuration endows it with distinct physicochemical properties, making it a subject of interest in biochemical and pharmaceutical research. The stereochemistry at the (1S,2S,3R) positions and the presence of multiple hydroxyl groups contribute to its potential interactions with biological systems, particularly in lipid metabolism and cell signaling pathways.

In recent years, the demand for bioactive lipids and amphiphilic compounds like Hexanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- has surged due to their applications in skincare, nutraceuticals, and drug delivery systems. Researchers are exploring its role as a modulator of ceramide-like pathways, which are critical for maintaining skin barrier function. This aligns with the growing consumer trend toward "clean beauty" and sustainable cosmetic ingredients, where natural-derived molecules with minimal toxicity are prioritized.

The synthesis of Hexanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- often involves multi-step organic reactions, including selective hydroxylation and amide coupling. Its CAS No. 249728-94-7 serves as a unique identifier in chemical databases, facilitating regulatory compliance and safety assessments. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity and stereochemical integrity, ensuring consistency for industrial applications.

From an SEO perspective, users frequently search for terms like "Hexanamide derivatives," "bioactive lipid applications," and "CAS 249728-94-7 uses." These queries reflect broader interests in functional ingredients for cosmetics, neurodegenerative disease research, and sustainable chemistry. By addressing these topics, this article enhances its relevance to both academic and industrial audiences seeking cutting-edge insights.

Ongoing studies investigate the compound's potential in modulating enzymatic activity, particularly in sphingolipid metabolism. Its structural resemblance to natural sphingoid bases suggests possible applications in metabolic disorder therapeutics. However, further in vivo studies are needed to validate its efficacy and safety profiles, a common focus in peer-reviewed literature.

In summary, Hexanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- represents a versatile scaffold for innovation across multiple disciplines. Its CAS No. 249728-94-7 ensures traceability in global supply chains, while its functional groups offer tunability for targeted applications—answering the market's call for safer, high-performance biomaterials.